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Compound of Interest

Compound Name: Ethyl benzoylphosphonate

Cat. No.: B15417559 Get Quote

Technical Guide: Diethyl Benzylphosphonate
(CAS No. 1080-32-6)
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The information provided in this document is for informational purposes only and

should not be considered a substitute for professional safety advice. Always consult the official

Safety Data Sheet (SDS) before handling any chemical.

Executive Summary
This technical guide provides comprehensive information on the safety, handling, storage, and

experimental applications of Diethyl Benzylphosphonate. This organophosphorus compound, a

key reagent in organic synthesis, is particularly noted for its role in the Horner-Wadsworth-

Emmons reaction. Recent studies also highlight the potential of its derivatives as antimicrobial

agents. This document includes tabulated physicochemical and toxicological data, detailed

experimental protocols for its synthesis and application, and visual diagrams of key reaction

mechanisms and workflows to support researchers in its safe and effective use.

Chemical and Physical Properties
Diethyl Benzylphosphonate is a colorless to light yellow liquid.[1][2] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 1080-32-6 [3]

Molecular Formula C₁₁H₁₇O₃P [3]

Molecular Weight 228.22 g/mol [4]

Density 1.095 g/mL at 25 °C

Boiling Point 106 - 108 °C at 1 mmHg [1]

Flash Point > 112 °C (> 233.6 °F) [5][6]

Refractive Index n20/D 1.497

Solubility Insoluble in water [7]

Safety and Handling
Hazard Identification
Diethyl Benzylphosphonate is classified as a substance that can cause skin and serious eye

irritation.[5][8] It may also cause respiratory irritation.[5][8] It is important to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.[5][6]

First Aid Measures
In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention.[5][6]

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[5][6]

If inhaled: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[1]

[5]

If swallowed: Do NOT induce vomiting. Get medical attention.[1][5]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

NIOSH-approved respirator.[6]

Spills and Accidental Release
In the event of a spill, ensure adequate ventilation and wear appropriate personal protective

equipment.[5] Absorb the spill with an inert absorbent material and place it in a suitable, closed

container for disposal.[5][6] Do not let the product enter drains.[9]

Storage Guidelines
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][9] Keep the

container upright to prevent leakage.[9] The material is stable under recommended storage

conditions.[9] Incompatible materials to avoid are strong oxidizing agents.[5]

Experimental Protocols
Synthesis of Diethyl Benzylphosphonate via the
Michaelis-Arbuzov Reaction
A common method for synthesizing Diethyl Benzylphosphonate is the Michaelis-Arbuzov

reaction between benzyl halide and triethyl phosphite.

Materials:

Benzyl halide (e.g., benzyl bromide)

Triethyl phosphite (freshly distilled)

Procedure:

In a round-bottom flask equipped with a distillation apparatus and a magnetic stirrer,

combine equimolar amounts of the benzyl halide and freshly distilled triethyl phosphite.
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Heat the reaction mixture with stirring in an oil bath at 100-110 °C.

The reaction progress can be monitored by the distillation of the ethyl halide byproduct.

After the distillation of the byproduct ceases (approximately 2 hours), remove any remaining

volatile components and excess triethyl phosphite by distillation under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Benzyl Halide + Triethyl Phosphite Quasiphosphonium Salt
(Intermediate)

Heat (100-110°C)

Diethyl Benzylphosphonate

Arbuzov
Rearrangement

Ethyl Halide
(Byproduct)
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Synthesis of Diethyl Benzylphosphonate via the Michaelis-Arbuzov Reaction.

Horner-Wadsworth-Emmons Reaction for Stilbene
Synthesis
Diethyl Benzylphosphonate is a key reagent in the Horner-Wadsworth-Emmons (HWE)

reaction to produce alkenes, particularly stilbenes, with high (E)-stereoselectivity.[10]

Materials:

Diethyl Benzylphosphonate

A strong base (e.g., Sodium Hydride)

An aldehyde or ketone (e.g., benzaldehyde)

Anhydrous solvent (e.g., THF or DME)[10]

Procedure:
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In a flame-dried, inert atmosphere (e.g., argon or nitrogen) flask, dissolve Diethyl

Benzylphosphonate in the anhydrous solvent.

Cool the solution in an ice bath and slowly add the strong base to generate the phosphonate

carbanion (ylide).

Once the ylide formation is complete, add the aldehyde or ketone dropwise to the reaction

mixture.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

Quench the reaction carefully with water or a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and

concentrate under reduced pressure.

The crude product can be purified by column chromatography.
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Mechanism of the Horner-Wadsworth-Emmons Reaction.

Biological Activity and Mechanism of Action
Recent research has explored the antimicrobial properties of Diethyl Benzylphosphonate

derivatives.[6][11] Studies on model Escherichia coli strains have shown that these compounds

can exhibit significant cytotoxic effects.[6]
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Antimicrobial Activity
The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) are

key indicators of antimicrobial efficacy. For Diethyl Benzylphosphonate and its derivatives,

these values have been determined against various E. coli strains.[6]

Compound E. coli Strain MIC (µg/mL) MBC (µg/mL) Reference

Diethyl

Benzylphosphon

ate

K12 >1000 >1000 [6]

Derivative 3 K12 125 250 [6]

Derivative 3 R2 125 250 [6]

*Derivative 3 refers to a specific boronic acid-substituted Diethyl Benzylphosphonate from the

cited study.

Proposed Mechanism of Action
Preliminary studies suggest that the antimicrobial activity of certain Diethyl Benzylphosphonate

derivatives involves DNA damage.[6] The proposed mechanism involves the compound or its

metabolites interacting with bacterial DNA, leading to modifications that are recognized and

cleaved by DNA repair enzymes like Formamidopyrimidine [fapy]-DNA glycosylase (Fpg).[6]

This DNA damage ultimately contributes to the cytotoxic effect on the bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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